Cas no 1225519-40-3 (1-(2-Fluorophenyl)butan-1-amine)

1-(2-Fluorophenyl)butan-1-amine structure
1225519-40-3 structure
Product Name:1-(2-Fluorophenyl)butan-1-amine
CAS No:1225519-40-3
MF:C10H14FN
MW:167.223266124725
MDL:MFCD16301248
CID:2184936
PubChem ID:62502979
Update Time:2023-08-06

1-(2-Fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluorophenyl)butan-1-amine
    • MDL: MFCD16301248
    • Inchi: 1S/C10H14FN/c1-2-5-10(12)8-6-3-4-7-9(8)11/h3-4,6-7,10H,2,5,12H2,1H3
    • InChI Key: JCJTULFTIJYNOZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(CCC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Topological Polar Surface Area: 26

1-(2-Fluorophenyl)butan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1225519-40-3 95%
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$468.0 2024-06-19
Enamine
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Enamine
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$535.0 2024-06-19
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EN300-242126-1.0g
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Enamine
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Enamine
EN300-242126-10.0g
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$2393.0 2024-06-19
Enamine
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$557.0 2023-09-15
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